Cas no 1404113-49-0 (benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate)

• Product Name: benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate
• CAS No: 1404113-49-0
• MF: C₁₈H₁₆N₂O₂S
• MW: 324.396842956543
• CID: 2911006
• PubChem ID: 165941664
• Update Time: 2025-08-02

benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(4-phenyl-2-thiazolyl)methyl]-, phenylmethyl ester
• benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate

• Inchi： 1S/C18H16N2O2S/c21-18(22-12-14-7-3-1-4-8-14)19-11-17-20-16(13-23-17)15-9-5-2-6-10-15/h1-10,13H,11-12H2,(H,19,21)
• InChI Key： AEGSONGOFVIXGY-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)NCC1=NC(C2=CC=CC=C2)=CS1

Additional information on benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate

Benzyl N-(4-Phenyl-1,3-thiazol-2-yl)methylcarbamate (CAS No. 1404113-49-0): A Comprehensive Overview

Benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate (CAS No. 1404113-49-0) is a specialized organic compound that has garnered attention in pharmaceutical and agrochemical research. This compound belongs to the class of carbamate derivatives, which are known for their diverse biological activities. The presence of both a thiazole ring and a phenyl group in its structure makes it a promising candidate for further exploration in drug discovery and material science.

The molecular formula of benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate is C18H16N2O2S, with a molecular weight of 324.40 g/mol. Its structure features a thiazole core substituted at the 4-position with a phenyl group, while the 2-position is linked to a methylcarbamate moiety via a benzyl group. This unique arrangement contributes to its potential as a building block in medicinal chemistry, particularly in the design of enzyme inhibitors or receptor modulators.

Recent studies have highlighted the growing interest in thiazole-containing compounds, as they exhibit a wide range of pharmacological properties. Researchers are particularly focused on their applications in developing treatments for inflammatory diseases and microbial infections. The carbamate functional group in this compound adds another dimension to its reactivity, making it valuable for prodrug design and controlled-release formulations.

From a synthetic chemistry perspective, benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate serves as an important intermediate in organic synthesis. Its preparation typically involves the reaction of 2-aminomethyl-4-phenylthiazole with benzyl chloroformate under controlled conditions. The compound's stability under various pH conditions makes it suitable for further derivatization, a feature that pharmaceutical researchers find particularly valuable.

In the context of current research trends, this compound aligns with the increasing demand for heterocyclic scaffolds in drug discovery. The pharmaceutical industry is actively exploring thiazole derivatives as potential kinase inhibitors and antimicrobial agents. Additionally, the compound's structural features make it relevant to studies in chemical biology, where researchers investigate small molecule-protein interactions.

The analytical characterization of benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate typically involves techniques such as nuclear magnetic resonance (NMR) spectroscopy, high-performance liquid chromatography (HPLC), and mass spectrometry. These methods confirm the compound's purity and structural integrity, which are critical parameters for research applications. Recent advances in analytical instrumentation have enabled more precise characterization of such complex molecules.

From a commercial perspective, the demand for specialized carbamate compounds like this one has been steadily increasing. Chemical suppliers and contract research organizations are expanding their catalogs to include such building blocks to support pharmaceutical R&D efforts. The compound's CAS number (1404113-49-0) serves as a unique identifier in global chemical databases and procurement systems.

Environmental and safety considerations for handling benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal conditions, proper personal protective equipment and ventilation are recommended when working with this material. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines.

Looking ahead, the potential applications of benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate may expand into areas such as materials science and catalysis. The compound's aromatic system and functional groups make it a candidate for developing novel organic electronic materials or as a ligand in transition metal catalysis. These emerging applications align with current interests in sustainable chemistry and green synthesis methods.

For researchers interested in obtaining benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate, several specialty chemical suppliers offer the compound in various quantities and purity grades. The availability of custom synthesis services has also made it easier for research teams to access derivatives and analogs for structure-activity relationship studies.

In conclusion, benzyl N-(4-phenyl-1,3-thiazol-2-yl)methylcarbamate (CAS No. 1404113-49-0) represents an interesting example of modern medicinal chemistry building blocks. Its combination of thiazole and carbamate functionalities offers multiple points for chemical modification, making it a versatile tool for drug discovery and materials research. As the scientific community continues to explore novel heterocyclic systems, compounds like this will likely play an increasingly important role in advancing both fundamental and applied research.